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Compound of Interest

2,6-Diamino-3-fluoro-4-
Compound Name: _ o
(trifluoromethyl)pyridine

Cat. No.: B1312496

An In-Depth Technical Guide to 2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine: Properties,
Synthesis, and Applications

Executive Summary

This technical guide provides a comprehensive analysis of 2,6-Diamino-3-fluoro-4-
(trifluoromethyl)pyridine, a highly functionalized heterocyclic compound of significant interest
to the pharmaceutical and agrochemical industries. The strategic incorporation of amino, fluoro,
and trifluoromethyl moieties onto the pyridine scaffold imparts a uniqgue combination of
physicochemical properties that are highly desirable in modern drug discovery. This document
details the compound's molecular characteristics, predicted spectroscopic profile, plausible
synthetic strategies, and key applications. It serves as a critical resource for researchers and
drug development professionals seeking to leverage this versatile building block for the
creation of novel therapeutic agents and other advanced materials.

Introduction: The Strategic Value of Fluorinated
Pyridines

The landscape of medicinal chemistry is continually advancing through the development of
novel molecular scaffolds that offer improved pharmacological profiles. Within this context,
fluorinated heterocyclic compounds, particularly trifluoromethylpyridines (TFMPs), have
emerged as indispensable tools.[1][2][3] The introduction of fluorine and trifluoromethyl (-CF3)
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groups can profoundly influence a molecule's properties, including metabolic stability,
lipophilicity, binding affinity, and pKa.[1]

2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine is a prime example of a "privileged
structure.” It combines the unique electronic characteristics of the pyridine ring with multiple
functional groups capable of forming key interactions with biological targets:

e The Trifluoromethyl Group (-CF3): A strongly electron-withdrawing group that enhances
metabolic stability by blocking potential sites of oxidation and increases lipophilicity, which
can improve cell membrane permeability.[1]

e The Fluoro Group (-F): A small, highly electronegative atom that can modulate local
electronics and serve as a bioisostere for a hydrogen atom, often forming favorable
hydrogen bonds or dipole interactions within protein binding pockets.

e The 2,6-Diamino Groups (-NH2): These groups are critical hydrogen bond donors and
acceptors, enabling strong and specific interactions with target proteins like kinases. The
diaminopyridine scaffold is a well-established pharmacophore in numerous therapeutic
areas.

This guide provides a detailed exploration of this high-value chemical entity, from its
fundamental properties to its practical application.

Physicochemical and Structural Properties

The foundational step in utilizing any chemical building block is a thorough understanding of its
intrinsic properties. 2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine is identified by the CAS
number 737000-87-2.[4][5]

Molecular Structure
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Commercially Available
Fluorinated Pyridine Precursor
(e.g., 2,6-dichloro-3-fluoro-4-(trifluoromethyl)pyridine)

Step 1: Nucleophilic Aromatic Substitution (Amination)

Reagents: Ammonia (or equivalent)
High pressure/temperature
Rationale: -CF3 and -Cl groups activate the ring for SNAr

Gormation of Diamino Producg

Step 2: Purification

Method: Recrystallization or Column Chromatography
Purpose: Remove impurities and unreacted starting material

Final Product:
2,6-Diamino-3-fluoro-4-(trifluoromethyl)pyridine

Trifluoromethyl Group (-CF3)

Increased Metabolic Stability

Enhanced Lipophilicity & Permeability Modulates pKa and Electronics

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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